Cas no 1394040-22-2 (4-(3,3-diethoxypropoxy)benzonitrile)

4-(3,3-diethoxypropoxy)benzonitrile structure
1394040-22-2 structure
Product Name:4-(3,3-diethoxypropoxy)benzonitrile
CAS No:1394040-22-2
MF:C14H19NO3
MW:249.305564165115
MDL:MFCD18598398
CID:4673109
PubChem ID:63629312
Update Time:2025-11-02

4-(3,3-diethoxypropoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(3,3-diethoxypropoxy)benzonitrile
    • MDL: MFCD18598398
    • Inchi: 1S/C14H19NO3/c1-3-16-14(17-4-2)9-10-18-13-7-5-12(11-15)6-8-13/h5-8,14H,3-4,9-10H2,1-2H3
    • InChI Key: RENMOLLSQTXVQZ-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=C(OCCC(OCC)OCC)C=C1

4-(3,3-diethoxypropoxy)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B593040-10mg
4-(3,3-diethoxypropoxy)benzonitrile
1394040-22-2
10mg
$ 50.00 2022-06-07
TRC
B593040-50mg
4-(3,3-diethoxypropoxy)benzonitrile
1394040-22-2
50mg
$ 135.00 2022-06-07
TRC
B593040-100mg
4-(3,3-diethoxypropoxy)benzonitrile
1394040-22-2
100mg
$ 230.00 2022-06-07
Enamine
EN300-98960-0.05g
4-(3,3-diethoxypropoxy)benzonitrile
1394040-22-2 95.0%
0.05g
$94.0 2025-02-21
Enamine
EN300-98960-0.1g
4-(3,3-diethoxypropoxy)benzonitrile
1394040-22-2 95.0%
0.1g
$140.0 2025-02-21
Enamine
EN300-98960-0.25g
4-(3,3-diethoxypropoxy)benzonitrile
1394040-22-2 95.0%
0.25g
$200.0 2025-02-21
Enamine
EN300-98960-0.5g
4-(3,3-diethoxypropoxy)benzonitrile
1394040-22-2 95.0%
0.5g
$374.0 2025-02-21
Enamine
EN300-98960-1.0g
4-(3,3-diethoxypropoxy)benzonitrile
1394040-22-2 95.0%
1.0g
$499.0 2025-02-21
Enamine
EN300-98960-2.5g
4-(3,3-diethoxypropoxy)benzonitrile
1394040-22-2 95.0%
2.5g
$978.0 2025-02-21
Enamine
EN300-98960-5.0g
4-(3,3-diethoxypropoxy)benzonitrile
1394040-22-2 95.0%
5.0g
$1448.0 2025-02-21

Additional information on 4-(3,3-diethoxypropoxy)benzonitrile

4-(3,3-diethoxypropoxy)benzonitrile: A Promising Compound in Modern Pharmaceutical Research

4-(3,3-diethoxypropoxy)benzonitrile (CAS No. 1394040-22-2) has emerged as a significant molecule in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound belongs to the class of aromatic nitriles, characterized by the presence of a cyano group (-C≡N) attached to a benzene ring. The 3,3-diethoxypropoxy substituent introduces functional groups that enhance the molecule's reactivity and biological activity, making it a valuable candidate for further exploration in pharmaceutical development.

Recent studies have highlighted the importance of 4-(3,3-diethoxypropoxy)benzonitrile in the design of novel therapeutic agents. Researchers have demonstrated that the combination of the cyano group and the diethoxypropoxy moiety can modulate the physicochemical properties of the molecule, such as solubility, stability, and bioavailability. These characteristics are critical for the development of drugs that can effectively target specific biological pathways. For example, a 2023 study published in Journal of Medicinal Chemistry reported that 4-(3,3-diethoxypropoxy)benzonitrile exhibited promising anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

The 3,3-diethoxypropoxy group in 4-(3,3-diethoxypropoxy)benzonitrile plays a pivotal role in its biological interactions. This substituent contains two ethoxy groups, which contribute to the molecule's hydrophilicity and enhance its ability to interact with polar biological targets. Additionally, the propoxy linkage provides flexibility, allowing the molecule to adopt multiple conformations that may be advantageous for binding to target proteins. This structural adaptability is a key factor in the compound's potential as a lead molecule for drug development.

One of the most notable advancements in the study of 4-(3,3-diethoxypropoxy)benzonitrile is its application in the synthesis of bioactive derivatives. Scientists have successfully modified the molecule to create new compounds with enhanced therapeutic properties. For instance, a 2024 research paper in Organic & Biomolecular Chemistry described the use of 4-(3,3-diethoxypropoxy)benzonitrile as a building block for the synthesis of potential antitumor agents. The study demonstrated that the compound could be efficiently converted into derivatives with improved cytotoxicity against cancer cell lines, highlighting its versatility in medicinal chemistry.

The chemical structure of 4-(3,3-diethoxypropoxy)benzonitrile is also significant in understanding its reactivity. The cyano group is known for its ability to participate in various chemical reactions, such as nucleophilic substitution and electrophilic addition. The presence of the diethoxypropoxy group further influences the molecule's reactivity by introducing electron-donating effects, which can stabilize transition states during chemical transformations. This makes 4-(3,3-diethoxypropoxy)benzonitrile a useful intermediate in the synthesis of complex organic molecules.

Recent trends in pharmaceutical research have emphasized the importance of green chemistry and sustainable synthesis methods. The development of 4-(3,3-diethoxypropoxy)benzonitrile aligns with these goals, as its synthesis involves environmentally friendly processes. A 2023 review article in Green Chemistry highlighted the potential of using catalytic methods to produce this compound with minimal waste and energy consumption. Such advancements not only reduce the environmental impact of drug development but also improve the efficiency of large-scale production.

Another area of interest in the study of 4-(3,3-diethoxypropoxy)benzonitrile is its potential as a prodrug. Prodrugs are designed to improve the pharmacokinetic properties of active compounds by enhancing their solubility and reducing toxicity. Researchers have explored the use of 4-(3,3-diethoxypropoxy)benzonitrile as a prodrug precursor, where the diethoxypropoxy group can be cleaved in vivo to release the active nitrile moiety. This approach could lead to the development of more effective and safer therapeutic agents.

The 3,3-diethoxypropoxy substituent also contributes to the molecule's ability to interact with biological membranes. The hydrophilic nature of the diethoxy groups allows the compound to partition into aqueous environments, facilitating its transport across cell membranes. This property is particularly important for drugs that need to reach intracellular targets. A 2022 study published in Biophysical Journal used molecular dynamics simulations to show that 4-(3,3-diethoxypropoxy)benzonitrile can effectively penetrate lipid bilayers, suggesting its potential for targeting membrane-associated proteins.

Furthermore, the structural diversity of 4-(3,3-diethoxypropoxy)benzonitrile has enabled its use in combinatorial chemistry approaches. By varying the substituents on the benzene ring or modifying the diethoxypropoxy group, researchers can generate a wide range of derivatives with different biological activities. This strategy has been employed to identify compounds with improved potency and selectivity. For example, a 2023 study in MedChemComm reported the synthesis of several 4-(3,3-diethoxypropoxy)benzonitrile derivatives that showed enhanced activity against specific bacterial strains, demonstrating the compound's utility in the development of antibiotics.

The synthesis of 4-(3,3-diethoxypropoxy)benzonitrile is also an area of active research, with new methods being developed to improve its efficiency and scalability. Traditional synthetic routes often require harsh conditions, but recent advances in catalytic methods have made the process more sustainable. A 2024 paper in ACS Catalysis described a novel catalytic approach that allows the synthesis of this compound under mild conditions, reducing the need for toxic reagents and increasing the yield. These improvements are crucial for the commercial production of the compound and its derivatives.

Finally, the potential applications of 4-(3,3-diethoxypropoxy)benzonitrile extend beyond traditional pharmaceuticals. Researchers are exploring its use in the development of agrochemicals and materials science. For instance, the compound's reactivity and functional groups make it a candidate for the synthesis of novel pesticides and polymers. A 2023 study in ACS Sustainable Chemistry & Engineering demonstrated the use of 4-(3,3-diethoxypropoxy)benzonitrile as a precursor for the creation of biodegradable polymers with controlled degradation rates, highlighting its versatility in non-pharmaceutical applications.

In conclusion, 4-(3,3-diethoxypropoxy)benzonitrile (CAS No. 1394040-22-2) represents a promising molecule in modern medicinal chemistry. Its unique structural features, combined with its reactivity and adaptability, make it a valuable candidate for the development of new therapeutic agents and sustainable chemical processes. As research in this area continues to advance, the potential applications of this compound are likely to expand, further solidifying its importance in the field of pharmaceutical and materials science.

Key Features of 4-(3,3-diethoxypropoxy)benzonitrile

1. Structural Diversity: The presence of the cyano group and the diethoxypropoxy substituent allows for a wide range of chemical modifications, enabling the synthesis of diverse derivatives with tailored biological activities.

2. Enhanced Reactivity: The combination of electron-donating groups and the cyano moiety makes the molecule highly reactive, facilitating its use in various synthetic pathways.

3. Bioavailability and Stability: The hydrophilic nature of the diethoxypropoxy group contributes to improved solubility and stability, which are essential for drug delivery.

4. Sustainable Synthesis: Recent advancements in catalytic methods have made the production of this compound more environmentally friendly, aligning with green chemistry principles.

5. Versatility in Applications: Beyond pharmaceuticals, this compound shows potential in agrochemicals, materials science, and other fields due to its reactivity and structural flexibility.

As research on 4-(3,3-diethoxypropoxy)benzonitrile continues to evolve, its role in the development of innovative therapeutic agents and sustainable chemical processes is expected to grow, underscoring its significance in modern science.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd